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Compound of Interest

Compound Name: Trimethylsulfonium chloride

Cat. No.: B1249062

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Trimethylsulfonium
chloride, a versatile reagent with significant applications in organic synthesis and various
research fields. This document details its chemical structure, physicochemical properties,
synthesis protocols, and key reactions, with a focus on its role in the formation of sulfur ylides
for reactions such as the Corey-Chaykovsky reaction.

Chemical Structure and Properties

Trimethylsulfonium chloride is an organic salt consisting of a trimethylsulfonium cation and a
chloride anion.[1] The central sulfur atom in the cation is bonded to three methyl groups,
resulting in a trigonal pyramidal molecular geometry.[2] X-ray crystallography studies have
determined the C-S-C bond angles to be approximately 102°, a slight compression from the
ideal tetrahedral angle of 109.5° due to the presence of a lone pair of electrons on the sulfur
atom.[2] The carbon-sulfur bond distance is approximately 177 picometers.[2]

Physicochemical Properties

A summary of the key quantitative data for Trimethylsulfonium chloride is presented in the
table below for easy reference and comparison.
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Property Value Reference(s)
Chemical Formula CsHqCIS [2][3]
Molecular Weight 112.62 g/mol [2][4]
CAS Number 3086-29-1 [5]
Appearance Co:zrless crystals or white 2]

soli

) ) Decomposes at ~100 °C;
Melting Point [2][6]
another source states 162 °C

Very soluble in water and

Solubility ethanol [6]

Hygroscopicity Highly hygroscopic [6]

1H NMR (D20, 600 MHz) 0 2.87 (s, 9H) [7]
OWUGVJIBQKGQQKJ-

InChl Key IERE [5]

UHFFFAOYSA-M

SMILES C--INVALID-LINK--C.[CI-] 3]

Synthesis of Trimethylsulfonium Chloride

The most common laboratory and industrial synthesis of Trimethylsulfonium chloride
involves the reaction of dimethyl sulfide with methyl chloride.[7]

Experimental Protocol: Synthesis from Sodium Sulfide
Nonahydrate and Chloromethane

This method provides a direct synthesis route to Trimethylsulfonium chloride.[7]
Materials:
e Sodium sulfide nonahydrate (Na=S-9H20)

e Chloromethane (CHsCl)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.smolecule.com/products/s638740
https://cymitquimica.com/products/TR-T798375/trimethylsulfonium-chloride/
https://www.smolecule.com/products/s638740
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylsulfonium-chloride
https://www.sigmaaldrich.com/US/en/product/aablocksinc/aabh9a219697
https://www.smolecule.com/products/s638740
https://www.smolecule.com/products/s638740
https://en.wikipedia.org/wiki/Trimethylsulfonium
https://en.wikipedia.org/wiki/Trimethylsulfonium
https://en.wikipedia.org/wiki/Trimethylsulfonium
https://eureka.patsnap.com/patent-CN107935900A
https://www.sigmaaldrich.com/US/en/product/aablocksinc/aabh9a219697
https://cymitquimica.com/products/TR-T798375/trimethylsulfonium-chloride/
https://www.benchchem.com/product/b1249062?utm_src=pdf-body
https://www.benchchem.com/product/b1249062?utm_src=pdf-body
https://eureka.patsnap.com/patent-CN107935900A
https://www.benchchem.com/product/b1249062?utm_src=pdf-body
https://eureka.patsnap.com/patent-CN107935900A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Anhydrous methanol
e 50 mL tetrafluoroethylene-lined autoclave
Procedure:

e Add 12.0 g of sodium sulfide nonahydrate and 30 mL of anhydrous methanol to a 50 mL
tetrafluoroethylene-lined autoclave.[7]

o At alow temperature, introduce 14.7 g of methyl chloride into the autoclave.[7]
» Seal the autoclave and heat it in an external bath to 90 °C for 6 hours.[7]
 After the reaction, cool the autoclave to room temperature.[7]

« Filter the reaction solution and remove the solvent by rotary evaporation to obtain the crude
white solid product.[7]

e The crude product can be recrystallized from ethanol to yield colorless crystals of high purity
(>99% by NMR).[7]
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Figure 1. Experimental workflow for the synthesis of Trimethylsulfonium chloride.
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Key Reactions and Applications

Trimethylsulfonium chloride is a crucial precursor for the generation of dimethylsulfonium
methylide, a sulfur ylide.[8] This ylide is a key reagent in the Corey-Chaykovsky reaction, which
is widely used for the synthesis of epoxides, aziridines, and cyclopropanes.[9][10]

The Corey-Chaykovsky Reaction

The Corey-Chaykovsky reaction involves the reaction of a sulfur ylide with a ketone, aldehyde,
imine, or enone.[10] Unlike the Wittig reaction which leads to olefins, the Corey-Chaykovsky
reaction produces three-membered rings.[11]

Experimental Protocol: Epoxidation using the Corey-
Chaykovsky Reaction

The following is a general procedure for the epoxidation of a ketone using a sulfur ylide
generated from a trimethylsulfonium salt.

Materials:

Trimethylsulfonium iodide (or chloride)

e Dry Dimethyl sulfoxide (DMSO)

o Potassium tert-butoxide

e Substrate (e.g., allyl cyclohexanone)

o Ethyl ether

e \Water

e Anhydrous magnesium sulfate

Procedure:

e Dissolve trimethylsulfonium iodide (1.65 eq) in dry DMSO with stirring until a clear solution is
obtained.[12]
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o Add the ketone substrate (1.0 eq) to the solution.[12]

e Add a solution of potassium tert-butoxide (1.65 eq) in DMSO.[12]

 Stir the resulting solution at room temperature for 2 hours.[12]

e Quench the reaction by adding water.[12]

o Extract the product with ethyl ether.[12]

e Wash the organic phase with water and dry over anhydrous magnesium sulfate.[12]

o Evaporate the solvent to obtain the crude epoxide, which can be further purified by column
chromatography.[12]
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Figure 2. Logical relationship in the Corey-Chaykovsky epoxidation reaction.

Safety and Handling

Trimethylsulfonium chloride is an irritant to the eyes, respiratory system, and skin.[1] It may
be harmful if swallowed.[1] Appropriate personal protective equipment, including gloves, safety
glasses, and a lab coat, should be worn when handling this compound.[13] It should be stored
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in a cool, dry, and well-ventilated place, protected from moisture due to its hygroscopic nature.
[13]

Conclusion

Trimethylsulfonium chloride is a valuable and versatile reagent in organic synthesis,
primarily serving as a precursor to dimethylsulfonium methylide for the Corey-Chaykovsky
reaction. Its ability to facilitate the formation of epoxides, aziridines, and cyclopropanes makes
it an important tool for medicinal chemists and researchers in drug development. A thorough
understanding of its properties, synthesis, and reaction mechanisms is crucial for its effective
and safe utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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